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Compound of Interest

Sodium 2,3-dichloro-2-
Compound Name:
methylpropionate

Cat. No.: B161113

An In-depth Technical Guide to Sodium 2,3-dichloro-2-methylpropionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and weight
of Sodium 2,3-dichloro-2-methylpropionate, a chemical compound with potential
applications in various scientific domains. This document collates available data to assist
researchers and professionals in understanding its fundamental properties.

Chemical Identity and Properties

Sodium 2,3-dichloro-2-methylpropionate is the sodium salt of 2,3-dichloro-2-
methylpropanoic acid. It is identified by the CAS Number 1899-36-1[1]. The compound is also
known by several synonyms, including Sodium 2,3-dichloroisobutyrate, Mendok, and DCIB[1].

Quantitative Molecular Data

The following table summarizes the key quantitative properties of Sodium 2,3-dichloro-2-
methylpropionate.
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Property Value References
Molecular Formula C4HsCl2NaO:

Molecular Weight 178.977 g/mol [1]

Exact Mass 177.956 u [1]

CAS Number 1899-36-1 [1]

EC Number 217-593-9 [1]

Molecular Structure

The molecular structure of Sodium 2,3-dichloro-2-methylpropionate consists of a propionate
backbone with two chlorine atoms and a methyl group attached to the second and third carbon
atoms. The carboxyl group is present as a sodium salt.
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Molecular structure of Sodium 2,3-dichloro-2-methylpropionate.

Experimental Protocols & Further Research
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Detailed experimental protocols, including synthesis, purification, and analytical methods
specifically for Sodium 2,3-dichloro-2-methylpropionate, are not extensively documented in
publicly available literature. Similarly, information regarding its biological activity, signaling
pathways, and applications in drug development is limited.

Researchers interested in this compound may need to develop their own protocols based on
standard organic chemistry techniques for the synthesis and analysis of related halogenated
carboxylic acid salts. Further investigation is required to elucidate its potential biological effects
and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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